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Compound of Interest

Compound Name: N-Methyl pyrrole-d4

Cat. No.: B574978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available N-
Methyl pyrrole-d4, a deuterated analogue of N-Methyl pyrrole. This guide is designed to assist

researchers, scientists, and drug development professionals in sourcing and utilizing this stable

isotope-labeled compound for a variety of research applications. The information presented

herein covers key commercial suppliers, quantitative specifications, and detailed experimental

protocols for its use as an internal standard in analytical methodologies.

Commercial Supplier Landscape for N-Methyl
pyrrole-d4
The acquisition of high-quality deuterated compounds is a critical first step in many research

endeavors. N-Methyl pyrrole-d4 is available from a number of reputable chemical suppliers

who specialize in stable isotope-labeled compounds. A summary of key quantitative data from

prominent suppliers is presented in Table 1 for easy comparison. Researchers are advised to

request a certificate of analysis (CoA) from their chosen supplier to obtain lot-specific data.

Table 1: Comparison of Commercial Suppliers for N-Methyl pyrrole-d4
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Supplier CAS Number
Isotopic
Enrichment
(atom % D)

Chemical
Purity

Available
Quantities

CDN Isotopes 190386-37-9 ≥99%[1]
Information not

readily available
0.5 g, 1 g

MedchemExpres

s
190386-37-9

Information not

readily available

Information not

readily available

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

BOC Sciences 190386-37-9
Information not

readily available

Information not

readily available
Inquire for details

Mithridion 190386-37-9
Information not

readily available

Information not

readily available
100 mg[2]

Note: Information on chemical purity and isotopic enrichment is not always publicly available

and may require direct inquiry with the supplier. Pricing is subject to change and is best

obtained by requesting a quote.

Applications in Research
N-Methyl pyrrole-d4 serves as a valuable tool in a range of research applications, primarily as

an internal standard for quantitative analysis.[3][4] Its deuteration renders it chemically similar

to its non-labeled counterpart, N-Methyl pyrrole, while being distinguishable by mass

spectrometry. This property is highly advantageous in techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS) for the accurate quantification of N-Methyl pyrrole in complex matrices.

Experimental Protocols
The following section provides a detailed, generalized methodology for the use of N-Methyl
pyrrole-d4 as an internal standard in LC-MS/MS analysis. This protocol is a composite based

on established practices for using deuterated internal standards in bioanalysis and

environmental testing. Researchers should adapt this protocol based on their specific

instrumentation, matrix, and the concentration of the analyte.
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Protocol: Quantification of N-Methyl pyrrole in a
Biological Matrix using N-Methyl pyrrole-d4 as an
Internal Standard by LC-MS/MS
1. Materials and Reagents:

N-Methyl pyrrole (analyte standard)

N-Methyl pyrrole-d4 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Biological matrix (e.g., plasma, urine)

Microcentrifuge tubes

Syringe filters (0.22 µm)

LC-MS/MS system with an electrospray ionization (ESI) source

2. Preparation of Standard and Internal Standard Stock Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Methyl pyrrole in

methanol to a final concentration of 1 mg/mL.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Methyl
pyrrole-d4 in methanol to a final concentration of 1 mg/mL.

3. Preparation of Calibration Standards and Quality Control Samples:

Prepare a series of calibration standards by spiking the biological matrix with the analyte

stock solution to achieve a concentration range that brackets the expected analyte

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b574978?utm_src=pdf-body
https://www.benchchem.com/product/b574978?utm_src=pdf-body
https://www.benchchem.com/product/b574978?utm_src=pdf-body
https://www.benchchem.com/product/b574978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration in the samples.

Prepare quality control (QC) samples at low, medium, and high concentrations within the

calibration range in the same biological matrix.

Add a fixed concentration of the N-Methyl pyrrole-d4 internal standard to all calibration

standards, QC samples, and unknown samples.

4. Sample Preparation (Protein Precipitation):

To 100 µL of the matrix sample (calibration standard, QC, or unknown), add 300 µL of

acetonitrile containing the N-Methyl pyrrole-d4 internal standard.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-

MS/MS system.

5. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

Flow Rate: 0.3 mL/min
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Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) transitions:

N-Methyl pyrrole: Determine the precursor and product ions (e.g., monitor the transition

of the protonated molecule to a characteristic fragment ion).

N-Methyl pyrrole-d4: Determine the precursor and product ions, which will be shifted

by +4 m/z units compared to the non-labeled analyte.

Optimize MS parameters such as declustering potential, collision energy, and cell exit

potential for both the analyte and the internal standard.

6. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of the internal standard against the concentration of the analyte for the calibration

standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

analyte/internal standard peak area ratios from the calibration curve.

Visualizing Workflows and Concepts
To further clarify the processes involved in utilizing N-Methyl pyrrole-d4, the following

diagrams have been generated using the Graphviz DOT language.
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Identify Research Need for
N-Methyl pyrrole-d4

Search for Commercial Suppliers
(e.g., Online Databases, Supplier Websites)

Compare Suppliers Based on:
- Isotopic Enrichment

- Chemical Purity
- Available Quantities
- Price and Lead Time

Request Certificate of Analysis (CoA)
for Lot-Specific Data

Select Supplier and Procure
N-Methyl pyrrole-d4

Incoming Quality Control
(e.g., Verify Identity and Purity)

Click to download full resolution via product page

Supplier Selection Workflow for N-Methyl pyrrole-d4.
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Sample Preparation
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Experimental Workflow for Quantification using N-Methyl pyrrole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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